5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine
Overview
Description
“5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine” is a compound that contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms . The compound’s structure is further characterized by an ethynyl group attached to the 5-position of the pyrimidine ring .
Synthesis Analysis
The synthesis of similar compounds often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For instance, 2-aminopyrimidine derivatives have been prepared from acyclic starting materials, benzylidene acetones and ammonium thiocyanates, via several steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular structure of “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine” is characterized by a pyrrolidine ring and a pyrimidine ring . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The pyrimidine ring, on the other hand, is a common feature in many biologically active compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Scientific Research Applications
Drug Discovery
The pyrrolidine ring, a component of “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine”, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring .
Anti-Inflammatory Applications
Compounds with a pyrrolidine ring have been shown to fit well into the active sites of COX-1 and COX-2, key enzymes involved in inflammation . This suggests that “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine” could potentially be used in the development of anti-inflammatory drugs.
Antitrypanosomal Activity
2-Aminopyrimidine derivatives, which are structurally similar to “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine”, have shown good antitrypanosomal activity . This suggests potential use of “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine” in the treatment of sleeping sickness, a disease caused by the Try
Mechanism of Action
Target of Action
It’s worth noting that pyrrolidine derivatives have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring, a key component of this compound, is known to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3d) coverage due to the non-planarity of the ring . These properties could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
Compounds with a pyrrolidine ring have been reported to have various biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight of 17321 could potentially influence its bioavailability and pharmacokinetic properties.
Result of Action
Compounds with a pyrrolidine ring have been reported to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Action Environment
It’s worth noting that the compound’s stability may vary depending on the environment, as it is recommended to be stored at room temperature in the continental us .
Safety and Hazards
The safety data sheet for a similar compound, 2-(Pyrrolidin-1-yl)pyrimidine, indicates that it may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only outdoors or in a well-ventilated area .
Future Directions
The future directions for the research on “5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine” and similar compounds could involve the design of new pyrrolidine compounds with different biological profiles . There is also a need to develop new efficient antitrypanosomal and antiplasmodial compounds with less side effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloro-5-ethynylpyrimidine", "1-pyrrolidinecarboxaldehyde", "sodium hydride", "acetonitrile", "diethyl ether", "methanol", "hydrochloric acid", "sodium bicarbonate" ], "Reaction": [ "Step 1: 2-chloro-5-ethynylpyrimidine is reacted with sodium hydride in dry acetonitrile to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with 1-pyrrolidinecarboxaldehyde in dry acetonitrile to form the intermediate 5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine.", "Step 3: The intermediate is then purified by recrystallization from a mixture of diethyl ether and methanol.", "Step 4: The final compound is obtained by treating the purified intermediate with hydrochloric acid followed by neutralization with sodium bicarbonate." ] } | |
CAS RN |
1196156-86-1 |
Product Name |
5-ethynyl-2-(pyrrolidin-1-yl)pyrimidine |
Molecular Formula |
C10H11N3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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